2-(4-Isobutylphenyl)butyronitrile

• Molecular Formula: C14H19N
• Molecular Weight: 201.31 g/mol
• IUPAC Name: 2-[4-(2-methylpropyl)phenyl]butanenitrile
• InChI: InChI=1S/C14H19N/c1-4-13(10-15)14-7-5-12(6-8-14)9-11(2)3/h5-8,11,13H,4,9H2,1-3H3
• InChI Key: LCHXWMKPXFAYFI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C#N)C1=CC=C(C=C1)CC(C)C

Description

2-(4-Isobutylphenyl)butyronitrile is a useful research compound. Its molecular formula is C14H19N and its molecular weight is 201.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

550 g of ethyl bromide are added drop-wise to 470 g of 4-isobutylphenyl acetonitrile, 1550 g of a 50% solution of sodium hydroxide and 11.4 g of triethylbenzyl ammonium chloride. The addition is complete within 2 hours. During this addition, the temperature must be controlled such that it does not exceed 40° C. The mixture is agitated for 10 hours at 40° C. After cooling of the mixture, the alkaline phase is discarded and the organic layer is washed with water until neutral. Fractionation yields 536 g of crude 2-(4-isobutylphenyl)butyronitrile.